4-Chloro-1-nitro-2-(phenylsulfanyl)benzene

• CAS No.: 33358-41-7
• Molecular Formula: C12H8ClNO2S
• Molecular Weight: 265.72 g/mol
• IUPAC Name: 4-chloro-1-nitro-2-phenylsulfanylbenzene
• InChI: InChI=1S/C12H8ClNO2S/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
• InChI Key: MXYOGSPULZFOQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Description

4-Chloro-1-nitro-2-(phenylsulfanyl)benzene is a useful research compound. Its molecular formula is C12H8ClNO2S and its molecular weight is 265.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2 g of 2-fluoro-4-chloro-nitrobenzene in 50 ml DMF and 1.25 ml of thiophenol was added 1.9 ml triethylamine at room temperature. The mixture was stirred for one hour. One hundred mL of water was added and a yellow solid crashed out of solution. The solid was collected by filtration and dried. Yield: 50-70%. LC-MS showed a single peak with the expected (M+H+) of 267.